Cas no 2228383-03-5 (tert-butyl N-{3-amino-2-2-(dimethylamino)-4-fluorophenyl-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-2-(dimethylamino)-4-fluorophenyl-2-methylpropyl}carbamate
• CAS No: 2228383-03-5
• MF: C₁₇H₂₈FN₃O₂
• MW: 325.421527862549
• CID: 6446967
• PubChem ID: 165973800
• Update Time: 2025-10-20

tert-butyl N-{3-amino-2-2-(dimethylamino)-4-fluorophenyl-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-2-(dimethylamino)-4-fluorophenyl-2-methylpropyl}carbamate
• 2228383-03-5
• EN300-1899898
• tert-butyl N-{3-amino-2-[2-(dimethylamino)-4-fluorophenyl]-2-methylpropyl}carbamate

• Inchi： 1S/C17H28FN3O2/c1-16(2,3)23-15(22)20-11-17(4,10-19)13-8-7-12(18)9-14(13)21(5)6/h7-9H,10-11,19H2,1-6H3,(H,20,22)
• InChI Key： FKAWHCYYCJJXQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.21655531g/mol
• Monoisotopic Mass: 325.21655531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-{3-amino-2-2-(dimethylamino)-4-fluorophenyl-2-methylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{3-amino-2-[2-(dimethylamino)-4-fluorophenyl]-2-methylpropyl}carbamate (CAS No. 2228383-03-5)

The compound tert-butyl N-{3-amino-2-[2-(dimethylamino)-4-fluorophenyl]-2-methylpropyl}carbamate (CAS No. 2228383-03-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a fluorophenyl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting neurological disorders and cancer therapeutics.

In recent years, the demand for fluorinated compounds like tert-butyl N-{3-amino-2-[2-(dimethylamino)-4-fluorophenyl]-2-methylpropyl}carbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapies, where fluorine incorporation often improves drug efficacy. The compound's dimethylamino group further enhances its interaction with biological targets, making it a subject of interest in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the tert-butyl carbamate protecting group in this molecule is pivotal for selective reactions, particularly in peptide and heterocycle synthesis. Its stability under acidic conditions and ease of deprotection make it a preferred choice for multi-step organic synthesis. Additionally, the 4-fluorophenyl ring contributes to the compound's lipophilicity, a critical factor in blood-brain barrier (BBB) penetration—a hot topic in central nervous system (CNS) drug development.

The compound's CAS No. 2228383-03-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening (HTS) and fragment-based drug design (FBDD). Its structural complexity also positions it as a candidate for computational chemistry studies, where researchers leverage molecular docking and quantum mechanics (QM) simulations to predict its binding affinities.

Environmental and regulatory considerations are also shaping the discourse around tert-butyl N-{3-amino-2-[2-(dimethylamino)-4-fluorophenyl]-2-methylpropyl}carbamate. With increasing emphasis on green chemistry, synthetic routes for this compound are being optimized to minimize waste and hazardous byproducts. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a key concern for regulatory bodies and industry stakeholders.

In summary, tert-butyl N-{3-amino-2-[2-(dimethylamino)-4-fluorophenyl]-2-methylpropyl}carbamate (CAS No. 2228383-03-5) represents a versatile and scientifically significant compound. Its applications span drug discovery, medicinal chemistry, and biochemical research, making it a focal point for innovation in life sciences. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing next-generation therapeutics.